N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N,N-diethyl-2-methyl-5-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C16H24N2O4S/c1-4-17(5-2)16(19)15-12-14(7-6-13(15)3)23(20,21)18-8-10-22-11-9-18/h6-7,12H,4-5,8-11H2,1-3H3
• InChI Key: JILBUYGJIKURGR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCOCC2)C
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide, also known as DMSO, is a widely used solvent in scientific research. It has a variety of applications in the fields of biochemistry, pharmacology, and medicine. DMSO is a colorless and odorless liquid that is highly polar and water-soluble.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide is not fully understood. It is believed that this compound can penetrate cell membranes and interact with proteins and nucleic acids. This compound can also disrupt hydrogen bonding and van der Waals interactions between molecules, leading to changes in protein conformation and activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties. This compound can also act as a free radical scavenger and protect cells from oxidative stress. Additionally, this compound has been shown to have anti-cancer properties and can induce cell differentiation.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide has several advantages as a solvent in lab experiments. It is highly polar and can dissolve a wide range of compounds. This compound is also relatively non-toxic and has low volatility, making it a safe solvent to work with. However, this compound can also have limitations in lab experiments. It can interfere with some assays, leading to false positive or false negative results. This compound can also be cytotoxic at high concentrations, leading to cell death.

Future Directions

There are several future directions for research on N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide. One area of research is the development of new this compound derivatives with improved solubility and selectivity for specific compounds. Another area of research is the investigation of the mechanism of action of this compound and its interaction with proteins and nucleic acids. Additionally, research on the use of this compound as a drug delivery vehicle and its potential therapeutic applications is an area of interest.

Synthesis Methods

N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide can be synthesized by reacting dimethyl sulfate with sodium sulfonate in the presence of a base. The reaction produces this compound and sodium sulfate as a byproduct. The synthesis method is relatively simple and cost-effective, making this compound a widely available solvent in the scientific community.

Scientific Research Applications

N,N-diethyl-2-methyl-5-(4-morpholinylsulfonyl)benzamide is commonly used as a solvent for a variety of compounds in scientific research. It has been used in the synthesis of peptides, proteins, and nucleic acids. This compound is also used as a cryoprotectant for cell lines and tissues. It has been shown to improve the viability of cells during freezing and thawing processes. Additionally, this compound is used as a vehicle for drug delivery in pharmacology research.